Cas no 2171145-41-6 ((2R)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid)

• Product Name: (2R)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid
• CAS No: 2171145-41-6
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6244302
• PubChem ID: 165808015
• Update Time: 2025-10-19

(2R)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid
• (2R)-2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-4-methylpentanoic acid
• EN300-1517592
• 2171145-41-6

• Inchi： 1S/C28H34N2O5/c1-18(2)16-24(25(31)32)29-26(33)28(14-8-3-9-15-28)30-27(34)35-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23-24H,3,8-9,14-17H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)/t24-/m1/s1
• InChI Key： BWIDZMODJRMOIQ-XMMPIXPASA-N
• SMILES： O=C(C1(CCCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@@H](C(=O)O)CC(C)C

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid

Recent Advances in the Study of (2R)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid (CAS: 2171145-41-6)

The compound (2R)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid (CAS: 2171145-41-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential applications in drug development, peptide synthesis, and therapeutic interventions. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the cyclohexylformamido moiety makes it a valuable intermediate in the synthesis of complex peptides and small molecules.

Recent research has focused on the synthetic pathways and optimization strategies for producing (2R)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid with high yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel enzymatic approach that significantly improves the efficiency of the synthesis, reducing byproduct formation and enhancing scalability. This advancement is particularly relevant for industrial-scale production, where cost-effectiveness and reproducibility are critical.

In addition to its synthetic utility, the biological activity of (2R)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid has been investigated in the context of neurodegenerative diseases. Preliminary in vitro studies have demonstrated its potential as a modulator of protein-protein interactions involved in amyloid aggregation, a hallmark of conditions such as Alzheimer's disease. These findings were further supported by molecular docking simulations, which highlighted the compound's ability to bind selectively to key residues in amyloid-beta peptides.

Another area of interest is the application of this compound in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used in SPPS for its stability under basic conditions and ease of removal. Researchers have reported that (2R)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid can serve as a versatile building block for the incorporation of non-natural amino acids into peptide chains, thereby expanding the toolkit for designing peptide-based therapeutics. A recent study in Organic & Biomolecular Chemistry (2024) showcased its use in the synthesis of cyclic peptides with enhanced bioavailability and target specificity.

Despite these promising developments, challenges remain in the characterization and optimization of (2R)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid for clinical applications. Issues such as solubility, stability in biological matrices, and potential off-target effects need to be addressed through comprehensive preclinical studies. Future research directions may include the development of derivatives with improved pharmacokinetic properties and the exploration of its mechanisms of action in more complex biological systems.

In conclusion, (2R)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-methylpentanoic acid (CAS: 2171145-41-6) represents a promising candidate for both synthetic and therapeutic applications. Its versatility in peptide synthesis and potential role in modulating disease-relevant pathways underscore its importance in chemical biology and drug discovery. Continued research efforts will be essential to fully realize its potential and translate laboratory findings into clinically viable solutions.